Cas no 1174047-08-5 (2-cyclopropanecarbonyl-2-azaspiro5.5undecane)

• Product Name: 2-cyclopropanecarbonyl-2-azaspiro5.5undecane
• CAS No: 1174047-08-5
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5668120
• PubChem ID: 54586816
• Update Time: 2025-11-01

2-cyclopropanecarbonyl-2-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• BDBM50346070
• CHEMBL1783986
• AKOS016918159
• 1174047-08-5
• DTXSID101254562
• Z1176102785
• cyclopropyl(2-azaspiro[5.5]undecan-2-yl)methanone
• 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane
• EN300-27065514
• 2-azaspiro[5.5]undecan-2-yl(cyclopropyl)methanone
• 2-Azaspiro[5.5]undec-2-ylcyclopropylmethanone
• 2-cyclopropanecarbonyl-2-azaspiro5.5undecane

• Inchi： 1S/C14H23NO/c16-13(12-5-6-12)15-10-4-9-14(11-15)7-2-1-3-8-14/h12H,1-11H2
• InChI Key： QASDGGKIRNUREO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCCC2(CCCCC2)C1

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-cyclopropanecarbonyl-2-azaspiro5.5undecane

Introduction to 2-Cyclopropanecarbonyl-2-Azaspiro[5.5]undecane (CAS No. 1174047-08-5)

2-Cyclopropanecarbonyl-2-azaspiro[5.5]undecane (CAS No. 1174047-08-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a cyclopropanecarbonyl group, exhibits a range of biological activities that make it a valuable candidate for drug development.

The spirocyclic framework of 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane is particularly noteworthy due to its potential to enhance the pharmacological properties of molecules. Spirocycles are known to improve the bioavailability, metabolic stability, and target selectivity of drug candidates, making them highly desirable in the design of novel therapeutics. The cyclopropanecarbonyl group further contributes to the compound's unique chemical and biological profile.

Recent studies have highlighted the potential of 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific signaling pathways involved in inflammation and pain sensation.

In addition to its anti-inflammatory and analgesic effects, 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, offering a new avenue for antiviral drug development.

The structural flexibility and chemical diversity of 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane also make it an attractive scaffold for medicinal chemists seeking to optimize drug candidates. Through strategic modifications of the spirocyclic core and the cyclopropanecarbonyl group, researchers can fine-tune the pharmacological properties of this compound to achieve desired therapeutic effects while minimizing adverse side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane-based drugs in various indications. Early results from phase I trials have shown promising outcomes, with good tolerability and favorable pharmacokinetic profiles observed in human subjects. These findings underscore the potential of this compound as a viable therapeutic option for a range of medical conditions.

In conclusion, 2-cyclopropanecarbonyl-2-azaspiro[5.5]undecane (CAS No. 1174047-08-5) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, position it as a valuable candidate for further development into effective therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.